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Compound of Interest

Compound Name: Dinitrogen trioxide

Cat. No.: B078299 Get Quote

Dinitrogen trioxide (N₂O₃) is a highly toxic, corrosive, and oxidizing chemical compound that

requires meticulous handling and disposal procedures.[1][2][3] As an anhydride of the unstable

nitrous acid, it is only stable at low temperatures and readily dissociates into nitric oxide (NO)

and nitrogen dioxide (NO₂).[1][3][4][5] This guide provides essential safety and logistical

information for researchers, scientists, and drug development professionals to ensure the safe

disposal of dinitrogen trioxide in a laboratory setting. Adherence to these protocols is critical

to mitigate risks of exposure, uncontrolled reactions, and environmental contamination.

Key Chemical and Physical Properties
A summary of the quantitative data for dinitrogen trioxide is presented below. Note that this

compound is typically unstable at standard temperature and pressure.
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Property Value

Molar Mass 76.01 g/mol [1]

Appearance Deep blue gas or liquid[1][3]

Odor Sharp, unpleasant[2][3]

Boiling Point 3.5 °C (38.3 °F) with dissociation[1][3]

Melting Point -100.7 °C (-149.3 °F)[1]

Density (Liquid) 1.447 g/cm³[1][3]

Reactivity
Reacts with water to form nitrous acid (HNO₂)[1]

[5]

Immediate Safety and Handling Protocols
Due to its hazardous nature, strict safety measures must be implemented when handling

dinitrogen trioxide. It is fatal if inhaled or absorbed through the skin and can cause severe

burns.[2][6]

Personal Protective Equipment (PPE)
A comprehensive set of PPE is mandatory to prevent any direct contact with the substance.

Respiratory Protection: A full-facepiece respirator with cartridges appropriate for nitrogen

oxides or a self-contained breathing apparatus (SCBA) is essential.[6][7][8]

Eye and Face Protection: A face shield and chemical safety goggles must be worn.[6]

Skin Protection: Acid-resistant gloves (e.g., butyl rubber or Teflon) and a chemical-resistant

apron or full suit are required.[6]

General: An emergency safety shower and eyewash station must be readily accessible in the

immediate work area.[6]

Safe Handling and Storage
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All work with dinitrogen trioxide must be conducted within a certified chemical fume hood

to control vapor exposure.[9]

Store dinitrogen trioxide at very low temperatures in a tightly sealed container.[1][9]

Keep the compound away from combustible materials, reducing agents, organic materials,

and sources of ignition, as it is a strong oxidizer that can cause fire or explosions.[3][6]

Ensure the storage area is dry, cool, and well-ventilated.[6][9]

Emergency Procedures: Spills and Exposure
Spill: In the event of a leak or spill, evacuate the area immediately and isolate it by at least

100 meters (330 feet) in all directions.[3] If it is safe to do so, stop the flow of gas and move

the leaking container to an open-air location.[9] Do not let the chemical enter drains.[9][10]

Inhalation: Move the affected person to fresh air immediately. Seek urgent medical attention.

[6][9] Symptoms may be delayed.[6]

Skin Contact: Immediately flush the affected skin with plenty of water for at least 60 minutes.

[6] Remove all contaminated clothing while flushing.[6]

Eye Contact: Rinse eyes cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[6][9]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[9]

Detailed Disposal Protocol: Alkaline Neutralization
The recommended method for the disposal of dinitrogen trioxide is through neutralization with

an alkaline solution. This procedure converts the toxic N₂O₃ into less hazardous nitrite salts.[1]

[5]

Objective
To safely neutralize dinitrogen trioxide by converting it to sodium nitrite in a controlled

reaction with a sodium hydroxide solution.
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Materials and Equipment
Dinitrogen trioxide to be disposed of

Sodium hydroxide (NaOH) pellets or a concentrated solution

Deionized water

Three-necked reaction flask

Gas dispersion tube (sparging tube)

Stir plate and magnetic stir bar

Gas-tight tubing

Scrubber flask containing a fresh NaOH solution (to trap any unreacted vapors)

pH meter or pH indicator strips

Appropriate PPE (as detailed above)

Methodology
Step 1: Preparation of Alkaline Solution

Inside a chemical fume hood, carefully prepare a 2 M solution of sodium hydroxide by slowly

dissolving the required amount of NaOH in cold deionized water in a large beaker. The

dissolution is exothermic, so allow the solution to cool to room temperature.

Place the cooled NaOH solution into the three-necked reaction flask equipped with a

magnetic stir bar.

Step 2: Assembling the Apparatus

Place the reaction flask on a stir plate inside the fume hood.

Insert the gas dispersion tube through one neck of the flask, ensuring its tip is submerged

below the surface of the NaOH solution.
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Connect the inlet of the gas dispersion tube to the dinitrogen trioxide source using gas-

tight tubing.

Connect an outlet on a second neck of the flask to the input of a secondary scrubber flask,

also containing a 2 M NaOH solution. This will prevent any unreacted N₂O₃ from escaping.

Ensure the third neck is stoppered or fitted with a condenser if cooling is required.

Step 3: Neutralization Reaction

Begin gentle stirring of the NaOH solution in the reaction flask.

Slowly bubble the dinitrogen trioxide gas into the stirred alkaline solution. Maintain a slow

and steady flow rate to ensure efficient absorption and reaction, preventing pressure buildup.

The neutralization reaction is: N₂O₃ + 2 NaOH → 2 NaNO₂ + H₂O.[1]

Continue the process until all the dinitrogen trioxide has been consumed.

Step 4: Verification and Final Disposal

Once the reaction is complete, turn off the gas flow and purge the system with an inert gas

(e.g., nitrogen) to remove any residual N₂O₃ into the scrubber.

Check the pH of the resulting solution in the primary reaction flask. It should be alkaline. If it

is acidic or neutral, slowly add more NaOH solution until the pH is confirmed to be basic (pH

> 10).

The resulting solution primarily contains sodium nitrite (NaNO₂). Consult your institution's

safety officer and local hazardous waste regulations for proper disposal of the nitrite solution.

[6] It may need to be collected by a licensed chemical waste disposal company.[11]

Dispose of all contaminated materials, including tubing and glassware, in accordance with

institutional and regulatory guidelines.

Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b078299?utm_src=pdf-body
https://www.benchchem.com/product/b078299?utm_src=pdf-body
http://www.sciencemadness.org/smwiki/index.php/Dinitrogen_trioxide
https://www.benchchem.com/product/b078299?utm_src=pdf-body
https://www.cfindustries.com/globalassets/cf-industries/media/documents/safety-data-sheets/dinitrogen-tetroxide/dinitrogen-tetroxide-mixed-oxides-of-nitrogen-english.pdf
https://www.chemicalbook.com/msds/dinitrogen-pentaoxide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the logical workflow for the proper disposal of dinitrogen
trioxide.

Start: N2O3 Disposal Required

Step 1: Don PPE &
Prepare Alkaline Solution (2M NaOH)

in Fume Hood

Step 2: Assemble Neutralization
Apparatus with Scrubber

Step 3: Slowly Bubble N2O3
into Stirred NaOH Solution

Step 4: Verify Solution is Alkaline (pH > 10)

Add More NaOH
and Re-check pH

No 

Step 5: Dispose of Neutralized
Nitrite Solution per Local Regulations

  Yes

End: Decontaminate & Clean Up

Click to download full resolution via product page

Caption: Workflow for the safe alkaline neutralization and disposal of dinitrogen trioxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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